Cas no 108129-27-7 (1H-Pyrrole-3-carbonitrile,4-formyl-2,5-dimethyl-)

1H-Pyrrole-3-carbonitrile,4-formyl-2,5-dimethyl- structure
108129-27-7 structure
Product Name:1H-Pyrrole-3-carbonitrile,4-formyl-2,5-dimethyl-
CAS No:108129-27-7
MF:C8H8N2O
MW:148.16192150116
CID:127817
PubChem ID:121226566
Update Time:2025-04-18

1H-Pyrrole-3-carbonitrile,4-formyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carbonitrile,4-formyl-2,5-dimethyl-
    • Pyrrole-3-carboxaldehyde, 4-cyano-2,5-dimethyl- (6CI)
    • 108129-27-7
    • 4-Formyl-2,5-dimethyl-1H-pyrrole-3-carbonitrile
    • Inchi: 1S/C8H8N2O/c1-5-7(3-9)8(4-11)6(2)10-5/h4,10H,1-2H3
    • InChI Key: HVABUTHKMKBCGS-UHFFFAOYSA-N
    • SMILES: O=CC1C(C#N)=C(C)NC=1C

Computed Properties

  • Exact Mass: 148.064
  • Monoisotopic Mass: 148.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.6A^2
  • XLogP3: 0.7
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